Journal Name:Global Environmental Change
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IF:0
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Global Environmental Change ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.1007/s12034-023-02982-8
A bacterial cellulose (BC) strain was isolated from fermented grape juice. BC was confirmed using molecular identification with partial sequencing of 16S rRNA genes, which were then registered in the GenBank database as Komagataeibacter hansenii NRC9 with accession number MW366921. Factors, such as pH, temperature and incubation time, were assessed under fixed inoculum size and age using Hestrin–Schramm (HS) medium. Alterations in the carbon and nitrogen sources occurred in the components of the HS medium. The results showed that the highest wet weight of BC membranes by K. hansenii strain was obtained using glucose and yeast extract as carbon and nitrogen source, respectively, at pH 5 and incubation temperature of 35°C. The wet weight of BC increased as incubation time increased up to 30 days. The obtained BC fibres were investigated using a scanning electron microscope, transmission electron microscope (TEM) and X-ray diffraction (XRD). Results showed a coherent 3D network formed by cellulose fibres in the range of 40–60 nm. These nanofibres contact with each other in compactness to form a bacterial nano-cellulose hydrogel. TEM micrographs demonstrate long nano-fibrils in the nanometre scale, 5 nm in width. XRD spectrum confirmed the crystallinity of BC pellicle.
Global Environmental Change ( IF 0 ) Pub Date: 2023-05-22 , DOI:
10.1007/s12034-023-02928-0
Vertical graphene (VG) is one of the newest forms of graphite, being part of the family of carbon materials. Due to its unique characteristics and physiochemical properties including large specific surface area, high electric conductivity and intense electrochemical activity, it has attracted the interest in many applications, specifically in the medical field. VG is a two-dimensional graphitic sheet, vertically aligned to the substrate. Its electrical characteristics make VG a good choice for using it in the development of electrochemical biosensors for cellular identification. VG is obtained using plasma enhanced chemical vapor deposition. Scanning electron microscopy was used to study the morphological structure of the grown vertical graphene, Raman spectroscopy was performed to identify the characteristic vibrational modes and to assess the quality of the deposited films and electrochemical impedance spectroscopy was used for electrical characterization of the vertical graphene. In order to assess the biological effect of VG samples and to confirm that the VG can be used for cellular identification, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) tetrazolium-salt assay was used on a cell line of U251 human glioblastoma (CLS).
Global Environmental Change ( IF 0 ) Pub Date: 2023-05-19 , DOI:
10.1007/s12034-023-02942-2
In this study, Cu-supported ZIF-67 derivative/TiO2 composite coating was synthesized to increase the conductivity and capacity of TiO2 and apply the ZIF-67 derivative with excellent electrochemical performance to the integrated anode for lithium-ion batteries (LIBs). The hydrolysis of tetrabutyl titanate in air will produce TiO2; while the sintering of ZIF-67 in an inert atmosphere will form CoO/C composite. The Cu-supported ZIF-67 derivative/TiO2 composite coating can be directly employed as an integrated anode for LIBs. It delivers a capacity of 649 mAh g−1 after 500 cycles at a high current density of 1000 mA g−1. Even at a high current density of 2000 mA g−1, it still maintains a capacity of 445 mAh g−1. The good electrochemical performance of the Cu-supported ZIF-67 derivative/TiO2 composite coating is mainly attributed to the good conductivity and excellent electrochemical properties of ZIF-67, the inhibition of TiO2 on reduction of CoO, and the steric hindrance effect of TiO2 on ZIF-67 particles.
Global Environmental Change ( IF 0 ) Pub Date: 2023-07-14 , DOI:
10.1007/s12034-023-02990-8
To obtain a novel phase-change material with high enthalpy and long endurance for photo-thermal energy storage, multi-walled carbon nanotubes and h-BN were modified to form carboxylated supporting materials for HA, which have hydroxyl groups. The results of Fourier transform infrared spectroscopy and thermogravimetric analysis suggested the interaction between supporting materials and HA, which is induced by the electrostatic self-assembly of CNT and BN@CNT. The X-ray diffraction, differential scanning calorimetry, accelerated thermal cycling testing and scanning electron microscopy (SEM) were used to find the crystallization properties and microstructure of form-stable PCMs. With 15 wt% of BN@CNT, the thermal conductivity of HA was increased by 206–238%, BN@CNT-HA1 exhibited obvious crystalline performance with about 188 J g−1 of latent heat. Furthermore, BN@CNT-HA also showed a good thermal reliability even after 1000 times thermal treatment due to the electrostatic self-assembly in composites. The photo-thermal properties and SEM results of BN@CNT-HA2 suggested the electrostatic self-assembly of CNT and BN@CNT provides a promising control strategy for the functions of photo-thermal and thermal energy storage.
Global Environmental Change ( IF 0 ) Pub Date: 2023-06-27 , DOI:
10.1007/s12034-023-02950-2
This article reports the studies on Li-ion full-cell fabrication using Li4Ti5O12 (LTO) as anode and LiCoO2 (LCO) as cathode materials with emphasis on scaling from coin cell (2032 type) to rectangular pouch-type cells (45 × 58 mm). The electrode materials were synthesized in-house and characterized for their phase purity and morphology using XRD and FE-SEM techniques. Their electrochemical performance is evaluated against Li/Li+ using cyclic voltametry, electrochemical impedence spectrosopy and galvanostatic charge–discharge. The optimized materials were further used for fabrication of full cells in 2032 type initially and later in pouch cell geometry with different negative (N) to positive (P) electrode ratio (N/P ratio) and tested its effect on the cell performance. It is found that cells employing an N/P ≥ 1.0 can give steady and good performance in terms of discharge capacity. In case of 2032 type full cell, for N/P ≥ 1.0, the maximum achieved specific capacity is 118 mAh g−1 while 110 mAh g−1 for pouch cell in the same N/P ratio. The impedance spectroscopy has been employed to support the performance of the cells. This finding can be used as a guideline for preparing full cells for other electrode combinations as well as higher capacity cells. This will also help in designing efficient battery management system.
Global Environmental Change ( IF 0 ) Pub Date: 2023-06-23 , DOI:
10.1007/s12034-023-02974-8
xMgO–(30–x)BaO–69.5B2O3 glass systems were synthesized with the doping of transition metal ions (Mn2+) by applying the melt quench method. These glass systems are then observed using analysis by XRD, UV-VIS absorption and electron paramagnetic resonance. Mn2+ absorption spectrum has its own broadband at about 21000 cm–1 (476 nm), which is ascribed to be of 6A1g(S) → 4T1g (G) transition. The typical six-line hyperfine structure with a core at g ≈ 2.0 was observed in the Mn2+ EPR spectra. The close octahedral site symmetry for the Mn2+ contamination ions was established by spectroscopic examinations of the obtained data. Structural transformations were discovered using Fourier transform infrared and Raman spectra. Assessments were done on several physical parameters, together with density, refractive index, optical basicity, molar volume, energy gap, Urbach energy and interaction parameter.Graphical abstract
Global Environmental Change ( IF 0 ) Pub Date: 2023-06-14 , DOI:
10.1007/s12034-023-02957-9
Organic–inorganic nanocomposites have endured our interest in research, as they possess unique physical and chemical properties in various fields of application. In the present investigation, ZnO nanoparticles and polystyrene/zinc oxide nanocomposite films were successfully synthesized by sol–gel and solution-mixing techniques, respectively. These thin films were prepared with varying concentrations of ZnO, i.e., from 0 to 20 wt%. The thickness of these synthesized films was measured experimentally. These films were characterized to investigate the structural, morphological and thermal properties using Fourier transform infrared spectroscopy, atomic force microscopy, scanning electron microscopy (SEM) and differential scanning calorimetry (DSC) techniques. The roughness of film surfaces has been calculated from Nanoscope analysis software and correlated to the SEM images. The glass transition temperature of pristine and nanocomposite films is observed from the analysis of DSC data.
Global Environmental Change ( IF 0 ) Pub Date: 2023-06-07 , DOI:
10.1007/s12034-023-02948-w
Solid biopolymer electrolyte based on tamarind seed polysaccharide (TSP) with sodium nitrite (NaNO2) as ionic dopant (0.5–0.8 wt%) and ethylene carbonate (EC) as plasticizer is synthesized by solution casting technique. X-ray diffraction analysis reveals that the amorphous nature of the biopolymer electrolyte increases with the increase of NaNO2 salt and EC plasticizer. The maximum amorphous nature is achieved for the composition 1 g TSP: 0.7 wt% NaNO2: 0.5 wt% EC. The complex formation between the biopolymer electrolyte TSP and NaNO2 is studied using Fourier transform infrared analysis. From differential scanning calorimetry analysis, the glass transition temperature (Tg) of the prepared biopolymer electrolytes are obtained. The maximum ionic conductivity has been found to be 1.49 × 10−3 S cm−1 for 1 g TSP: 0.7 wt% NaNO2: 0.5 wt% EC. The transference number measurement has been done by Wagner’s polarization method. A primary sodium battery has been constructed with a configuration sodium metal/1 g TSP: 0.7 wt% NaNO2: 0.5 wt% EC/V2O5, PbO2 and the open-circuit cell potential of 2.47 V is observed.
Global Environmental Change ( IF 0 ) Pub Date: 2023-06-07 , DOI:
10.1007/s12034-023-02951-1
Magnetic properties of Y0.67Sr0.33MnO3 (YSMO) and La0.67Sr0.33MnO3 (LSMO) thin films heterostructures (YSMO/LSMO) deposited on single-crystalline (001) SrTiO3 (STO), (001) LaAlO3 (LAO) and MgO substrates using pulsed laser deposition technique were investigated. Magnetization (M) vs. the applied field (H) measurements revealed shift in hysteresis loop showing the exchange bias effect of about 80 Oe for the heterostructures on LAO substrate, which was absent for those on STO substrates. In order to investigate this, single-layer LSMO layers were deposited on these substrates. X-ray diffraction patterns revealed significant compressive strain and a weaker tensile strain for LSMO films on LAO and STO substrates, respectively. Raman spectroscopy measurements further confirmed the lattice mismatch-induced strain in LSMO layer on LAO substrate. These different strain conditions in LSMO films on both the substrates are suggested to be contributing to the emergence of different magnetic ground states in these systems, which could be leading to pinning of spins at the interface and resulting in a significant exchange bias effect (EBE) on LAO substrate.
Global Environmental Change ( IF 0 ) Pub Date: 2023-07-17 , DOI:
10.1007/s12034-023-02981-9
Low-crystalline Mg-substituted β-tricalcium phosphate (Mg-β-TCP) block with a foaming structure (foam) was fabricated through a compositional conversion via a dissolution–precipitation reaction using α-tricalcium phosphate (α-TCP) foam as precursors in a solution containing 1.0 mol l−1 MgCl2 and 0.1 mol l−1 NaH2PO4 under hydrothermal conditions at 100°C for 2 days. However, after immersion in the above-mentioned solution, the microstructure of the α-TCP foam consisted of polycrystalline aggregates, which are different from α-TCP foam and appear to have a typical sintered structure. The compressive strength and porosity of the Mg-β-TCP foam were 9.8 ± 1.02 MPa and 55.61 ± 4.13%, respectively. The fabricated Mg-β-TCP foam showed excellent interconnectivity. When the fabricated Mg-β-TCP foam was soaked in a dye solution, the inner structure of the fabricated Mg-β-TCP foam was completely stained. This suggests that the fabricated Mg-β-TCP foam might have excellent tissue penetration and good biocompatibility.
Supplementary Information
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